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Compound of Interest

Compound Name: (S)-Volinanserin

Cat. No.: B1684034 Get Quote

(S)-Volinanserin, a potent and selective 5-HT2A receptor antagonist used in research,

requires careful handling and disposal due to its potential hazards.[1][2] This guide provides

essential safety and logistical information for the proper disposal of (S)-Volinanserin, ensuring

the safety of laboratory personnel and minimizing environmental impact.

Hazard Identification and Safety Precautions
(S)-Volinanserin is classified as a hazardous chemical and is very toxic to aquatic life.[3] It is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[4] All personnel handling (S)-Volinanserin should be thoroughly familiar with its

Safety Data Sheet (SDS) and adhere to the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][4] Handle in a well-

ventilated area, preferably in a chemical fume hood. Do not eat, drink, or smoke when using

this product.[4]

Emergency Procedures:

In case of skin contact: Wash with plenty of soap and water.[4]
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In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[4]

If swallowed: Rinse mouth.[4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of (S)-Volinanserin is provided in the

table below.

Property Value

Chemical Name
αR-(2,3-dimethoxyphenyl)-1-[2-(4-

fluorophenyl)ethyl]-4-piperidinemethanol

Synonyms MDL 100907, M100907

Molecular Formula C₂₂H₂₈FNO₃

Molecular Weight 373.5 g/mol

Appearance Crystalline solid

Solubility

Soluble in ethanol, DMSO, and dimethyl

formamide (DMF). Sparingly soluble in aqueous

buffers.[1]

Storage Store at -20°C.[1]

Step-by-Step Disposal Procedure
The disposal of (S)-Volinanserin must comply with local, regional, and national regulations for

hazardous chemical waste.[3][4] The following procedure provides a general framework for its

safe disposal.

Step 1: Waste Identification and Segregation
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Pure (S)-Volinanserin: Unused or expired pure (S)-Volinanserin should be treated as

hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with (S)-Volinanserin,

such as pipette tips, gloves, empty vials, and bench paper, should also be considered

hazardous waste.

Solutions: Solutions containing (S)-Volinanserin should be collected in a designated,

sealed, and properly labeled waste container. Do not mix with other incompatible waste

streams.

Step 2: Waste Collection and Storage

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container. The

label should include the words "Hazardous Waste," the name of the chemical ((S)-
Volinanserin), and the associated hazards (e.g., "Toxic," "Harmful if Swallowed," "Irritant,"

"Aquatic Hazard").

Storage: Store the waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Step 3: Arrange for Professional Disposal

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for hazardous waste disposal. Contact them to schedule a pickup.

Waste Manifest: Ensure that all required waste manifest forms are completed accurately.

Professional Disposal Service: The EHS department will arrange for a licensed hazardous

waste disposal company to transport and dispose of the waste, typically through high-

temperature incineration.[5]

Important Considerations:

Do NOT dispose of (S)-Volinanserin down the drain. Its high toxicity to aquatic life poses a

significant environmental risk.[3]
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Do NOT dispose of (S)-Volinanserin in the regular trash.

Empty Containers: "Empty" containers that held pure (S)-Volinanserin should be triple-

rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. The

rinsed container can then be disposed of according to institutional guidelines, which may still

require it to be treated as hazardous waste.

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment: Wear appropriate PPE, including respiratory protection if

necessary.

Containment: For solid spills, carefully sweep or scoop the material into a designated waste

container, avoiding dust generation. For liquid spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand, or earth).

Collection: Collect the spilled material and absorbent into a sealed, labeled hazardous waste

container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent. Collect all

decontamination materials as hazardous waste.

Reporting: Report the spill to your institution's EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of (S)-Volinanserin waste.
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Caption: Workflow for the safe disposal of (S)-Volinanserin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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